Cas no 38564-39-5 (Acetic acid, bis(ethylthio)-, methyl ester)

• Product Name: Acetic acid, bis(ethylthio)-, methyl ester
• CAS No: 38564-39-5
• MF: C₇H₁₄O₂S₂
• MW: 194.314859867096
• CID: 1490171
• PubChem ID: 10899528
• Update Time: 2025-04-21

Acetic acid, bis(ethylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bis(ethylthio)-, methyl ester
• methyl 2,2-bis(ethylsulfanyl)acetate
• 38564-39-5
• acetic acid, 2,2-bis(ethylthio)-, methyl ester
• BTADPPRQZFQLLV-UHFFFAOYSA-N
• Bis-ethylsulfanyl-acetic acid methyl ester
• methyl bis(ethylsulfanyl)acetate
• SCHEMBL20299956
• DTXSID30447646

• Inchi： 1S/C7H14O2S2/c1-4-10-7(11-5-2)6(8)9-3/h7H,4-5H2,1-3H3
• InChI Key： BTADPPRQZFQLLV-UHFFFAOYSA-N
• SMILES： S(CC)C(C(=O)OC)SCC

Computed Properties

• Exact Mass: 194.04362
• Monoisotopic Mass: 194.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 26.3